Cas no 58443-06-4 (2-Propoxypyridin-3-amine)

• Product Name: 2-Propoxypyridin-3-amine
• CAS No: 58443-06-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD11597321
• CID: 1036192
• PubChem ID: 28317629
• Update Time: 2025-04-20

2-Propoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propoxypyridin-3-amine
• CHEMBL3277159
• EN300-1263394
• 2-Propoxy-3-pyridinamine
• DB-365293
• AKOS009396383
• CS-0298033
• A869451
• SB76666
• DTXSID50651283
• SCHEMBL1936652
• 58443-06-4

• MDL： MFCD11597321
• Inchi： 1S/C8H12N2O/c1-2-6-11-8-7(9)4-3-5-10-8/h3-5H,2,6,9H2,1H3
• InChI Key： UHUAVVAPKPZZQM-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CN=1)N)CCC

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.072
• Boiling Point: 270 ºC
• Flash Point: 117 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives